Cas no 2680674-55-7 (benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate
• CAS No: 2680674-55-7
• MF: C₁₆H₁₃BrClNO₃
• MW: 382.63632273674
• CID: 5621061
• PubChem ID: 165923341
• Update Time: 2025-08-05

benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680674-55-7
• EN300-28302029
• benzyl N-[2-(3-bromo-5-chlorophenyl)-2-oxoethyl]carbamate
• benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate

• Inchi： 1S/C16H13BrClNO3/c17-13-6-12(7-14(18)8-13)15(20)9-19-16(21)22-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,19,21)
• InChI Key： JGEASHNVGAWLMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CNC(=O)OCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 380.97673g/mol
• Monoisotopic Mass: 380.97673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate

Professional Introduction to Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate (CAS No. 2680674-55-7)

Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate, with the chemical formula C₁₄H₁₂BrClNO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its benzyl group and the presence of a N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate moiety, which contributes to its unique chemical properties and potential biological activities. The CAS No. 2680674-55-7 uniquely identifies this molecule, ensuring precise classification and reference in scientific literature and industrial applications.

The structural features of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate make it a valuable intermediate in the synthesis of various pharmacologically active agents. The 3-bromo-5-chlorophenyl substituent is particularly noteworthy, as halogenated aromatic compounds are widely studied for their role in medicinal chemistry due to their enhanced bioavailability and metabolic stability. Recent research has highlighted the importance of such compounds in developing novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases.

In the realm of drug discovery, the N-substituted carbamate group is known for its ability to modulate enzyme activity and interact with biological targets. The 2-oxoethyl moiety further enhances the compound's potential by providing a versatile scaffold for further functionalization. This structural versatility has led to increased interest in derivatives of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate, as they can be tailored to exhibit specific pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have demonstrated that modifications to the benzyl and 3-bromo-5-chlorophenyl groups can significantly alter the pharmacokinetic properties of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate. These findings are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate involves multi-step organic reactions, typically starting from commercially available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize byproduct formation.

One of the most compelling aspects of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate is its potential application in the development of targeted therapies. The N-substituted carbamate moiety has been shown to interact with specific enzymes and receptors, making it a promising candidate for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Current research is focused on identifying novel derivatives that can potentiate these effects while minimizing side reactions.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit enhanced binding affinity due to electronic effects induced by halogen atoms. In the case of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate, the presence of both bromine and chlorine atoms provides a rich framework for further chemical manipulation. This has led to the exploration of various derivatives with improved pharmacological profiles.

The industrial significance of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate extends beyond academic research. Pharmaceutical companies are increasingly investing in the development of proprietary synthetic routes to produce this compound on an industrial scale. Such efforts are driven by the growing demand for high-quality intermediates that can be used in large-scale drug manufacturing.

Environmental considerations also play a crucial role in the production and application of Benzyl N-2-(3-bromo-5-chlorophenyl)-2-oxoethylcarbamate. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during synthesis. These efforts align with broader industry trends aimed at sustainable pharmaceutical manufacturing practices.

In conclusion, Benzyl N-2-(3-bromo-5-chlorophenyl)-2 oxoethylcarbamate (CAS No. 2680674 55 7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for designing novel therapeutic agents, while recent advancements in synthetic chemistry continue to enhance its accessibility for industrial applications.